An In-depth Technical Guide to Anticancer Agent 81 (Compound 37b3)
An In-depth Technical Guide to Anticancer Agent 81 (Compound 37b3)
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Anticancer agent 81, also identified as Compound 37b3, is a potent cytotoxic compound with demonstrated anticancer properties. Its primary mechanism of action involves the induction of DNA interstrand cross-linking, which consequently triggers cell cycle arrest and apoptosis in tumor cells. This agent has shown significant activity against various cancer cell lines and has been effectively utilized as a payload in an antibody-drug conjugate (ADC) targeting HER2-positive cancers. This guide provides a comprehensive overview of its mechanism of action, preclinical data, and generalized experimental protocols relevant to its evaluation.
Chemical and Physical Properties
| Property | Value |
| CAS Number | 2820286-56-2[1] |
| Molecular Formula | C₄₆H₄₆N₆O₅[1] |
| Molecular Weight | 762.89 g/mol [1][2] |
Mechanism of Action
Anticancer agent 81 exerts its cytotoxic effects through a multi-step process initiated by its interaction with cellular DNA.
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DNA Interstrand Cross-linking: The agent covalently binds to the major groove of DNA, forming interstrand cross-links. This action physically prevents the separation of the DNA strands, a critical step for both DNA replication and transcription.[1]
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DNA Damage Response (DDR) Activation: The formation of DNA cross-links is recognized by the cell as significant DNA damage, which in turn activates the DNA Damage Response (DDR) signaling pathway.
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Cell Cycle Arrest: A key consequence of DDR activation is the arrest of the cell cycle, primarily at the S-phase, to prevent the propagation of damaged DNA.
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Apoptosis Induction: If the DNA damage is too severe to be repaired, the DDR pathway initiates programmed cell death (apoptosis). This is mediated through the activation of the caspase cascade and Poly (ADP-ribose) polymerase (PARP), leading to the systematic dismantling of the cell.
Signaling Pathway Diagram
Caption: Mechanism of action for Anticancer Agent 81.
Preclinical Data
In Vitro Efficacy
Anticancer agent 81 has demonstrated cytotoxicity against a panel of human cancer cell lines.
| Cell Line | Cancer Type | Noted Effect | Concentration | Time Point |
| SKOV3 | Ovarian Cancer | Cytotoxicity, S-Phase Arrest, Apoptosis | 0-3 nM | 24h (Arrest), 48h (Apoptosis), 72h (Cytotoxicity) |
| MDA-MB-231 | Breast Cancer | Cytotoxicity | Not Specified | 72h |
| NCI-N87 | Gastric Cancer | Cytotoxicity | Not Specified | 72h |
In Vivo Efficacy (as an Antibody-Drug Conjugate)
Anticancer agent 81 has been used as a payload for an antibody-drug conjugate (ADC), T-PBA, where it is linked to Trastuzumab, an antibody targeting HER2.
| Xenograft Model | Treatment | Dosage | Dosing Schedule | Tumor Growth Inhibition |
| SKOV3 (HER2-positive) | T-PBA | 1 mg/kg | i.v., every 3 days for 4 doses | 57.5% |
| 5 mg/kg | 70.0% | |||
| 10 mg/kg | 91.5% | |||
| NCI-N87 (HER2-positive) | T-PBA | 1 mg/kg | i.v., every 3 days for 4 doses | 50.2% |
| 5 mg/kg | 88.0% | |||
| 10 mg/kg | 97.1% |
Experimental Protocols (Generalized)
The following are generalized protocols typical for the evaluation of a novel anticancer agent. Specific parameters for Anticancer agent 81 are not publicly available.
Cell Viability Assay (MTT/XTT Assay)
This assay measures the metabolic activity of cells as an indicator of cell viability.
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Cell Seeding: Plate cancer cells (e.g., SKOV3, MDA-MB-231, NCI-N87) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.
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Compound Treatment: Treat the cells with a serial dilution of Anticancer agent 81 (e.g., 0.1 nM to 1 µM) and a vehicle control.
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Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.
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Reagent Addition: Add MTT or XTT reagent to each well and incubate for 2-4 hours.
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Data Acquisition: Solubilize the formazan product and measure the absorbance at the appropriate wavelength using a microplate reader.
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Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.
DNA Interstrand Cross-linking Assay (Comet Assay Adaptation)
This method detects DNA interstrand cross-links by measuring the reduction in DNA migration in an electric field after denaturation.
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Cell Treatment: Treat cells with Anticancer agent 81 (e.g., 0-5 µM) for a specified duration.
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Irradiation (Control): Expose a set of treated cells to a controlled dose of ionizing radiation (e.g., X-rays) to induce random strand breaks. This will serve as a positive control for DNA migration.
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Cell Embedding: Embed the cells in low-melting-point agarose on a microscope slide.
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Lysis: Lyse the cells in a high-salt and detergent solution to remove membranes and proteins.
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Denaturation: Denature the DNA under alkaline conditions.
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Electrophoresis: Perform electrophoresis under neutral conditions. DNA with cross-links will migrate slower than DNA with only strand breaks.
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Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green) and visualize using a fluorescence microscope.
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Analysis: Quantify the DNA migration (comet tail length) to determine the extent of cross-linking.
Cell Cycle Analysis by Flow Cytometry
This protocol is used to determine the distribution of cells in different phases of the cell cycle.
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Cell Treatment: Treat cells (e.g., SKOV3) with Anticancer agent 81 (e.g., 0-3 nM) for 24 hours.
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Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.
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Fixation: Fix the cells in cold 70% ethanol and store at -20°C overnight.
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Staining: Wash the cells and resuspend in a staining solution containing a DNA-intercalating dye (e.g., propidium iodide) and RNase A.
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Data Acquisition: Analyze the cells using a flow cytometer, measuring the fluorescence intensity of the DNA dye.
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Analysis: Model the cell cycle distribution using appropriate software to quantify the percentage of cells in G0/G1, S, and G2/M phases.
In Vivo Xenograft Tumor Model
This protocol outlines a typical workflow for evaluating an anticancer agent in a mouse xenograft model.
Caption: A typical workflow for an in vivo xenograft study.
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Animal Model: Use immunodeficient mice (e.g., female BALB/c nude mice).
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Cell Implantation: Subcutaneously inject cancer cells (e.g., 1 x 10⁷ SKOV3 or NCI-N87 cells) into the flank of each mouse.
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Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).
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Treatment: Administer the ADC (T-PBA) intravenously at specified doses (e.g., 1, 5, and 10 mg/kg) on a defined schedule (e.g., every 3 days for 4 cycles). Include a vehicle control group.
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Monitoring: Measure tumor volume and mouse body weight regularly.
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Endpoint: Conclude the study when tumors in the control group reach a predetermined size or at a specified time point.
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Analysis: Calculate tumor growth inhibition and assess any signs of toxicity.
Antibody-Drug Conjugate (ADC) Development
Anticancer agent 81 serves as a potent payload for ADCs. The development of the T-PBA conjugate involves linking the agent to Trastuzumab.
Logical Relationship for ADC Action
Caption: The targeted action of the T-PBA antibody-drug conjugate.
Conclusion
Anticancer agent 81 is a promising cytotoxic molecule with a well-defined mechanism of action centered on DNA damage. Its high potency makes it an excellent candidate for use as a payload in antibody-drug conjugates, allowing for targeted delivery to cancer cells and potentially reducing systemic toxicity. Further research into its pharmacokinetic and pharmacodynamic properties, as well as its efficacy in a broader range of cancer models, is warranted.
References
- 1. Design, synthesis, and biological evaluation with molecular dynamics study of novel pyrazolo[3,4- d ]pyrimidine derivatives as anti-cancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00446E [pubs.rsc.org]
- 2. Design, Synthesis, and Antitumor Evaluation of Novel Pyrazolo[3,4-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
